Cas no 898769-26-1 (4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone)

• Product name: 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone
• CAS No: 898769-26-1
• MF: C₂₀H₂₂O₃
• MW: 310.386886119843
• CID: 1946176
• PubChem ID: 24726229

4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[3-(2,3-dimethylphenyl)propanoyl]benzoate
• 4'-carboethoxy-3-(2,3-dimethylphenyl)propiophenone
• CTK5G4984
• AG-H-65053
• KB-190214
• AKOS016021733
• DTXSID20644622
• 898769-26-1
• MFCD03843619
• 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone

• MDL： MFCD03843619
• Inchi： InChI=1S/C20H22O3/c1-4-23-20(22)18-10-8-17(9-11-18)19(21)13-12-16-7-5-6-14(2)15(16)3/h5-11H,4,12-13H2,1-3H3
• InChI Key： MRYZPFFXUNAEQN-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)C(=O)CCC2=CC=CC(=C2C)C

Computed Properties

• Exact Mass: 310.15700
• Monoisotopic Mass: 310.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 43.37000
• LogP: 4.29560

4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone Security Information

4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone

Introduction to 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone (CAS No. 898769-26-1) and Its Emerging Applications in Chemical Biology

The compound 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone (CAS No. 898769-26-1) represents a significant advancement in the field of chemical biology, particularly in the development of novel bioactive molecules. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and synthetic chemistry. The presence of a carboethoxy group and a 2,3-dimethylphenyl substituent contributes to its distinctive chemical properties, making it a valuable scaffold for further derivatization and functionalization.

Recent studies have highlighted the importance of 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone in the synthesis of bioactive molecules. Its structural motif, which combines a phenolic core with an aliphatic side chain, offers a versatile platform for designing molecules with enhanced binding affinity and selectivity. This has been particularly relevant in the context of developing small-molecule inhibitors for therapeutic targets. The compound’s ability to undergo various chemical transformations, such as oxidation and reduction reactions, further underscores its utility in synthetic organic chemistry.

In the realm of pharmaceutical research, 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone has been explored as a precursor for more complex pharmacophores. Its derivatives have shown promise in modulating enzyme activity and interacting with biological receptors. For instance, modifications to the carboethoxy group have been investigated for their potential to enhance metabolic stability while maintaining biological efficacy. Similarly, variations in the 2,3-dimethylphenyl moiety have been studied to optimize binding interactions with target proteins.

The compound’s relevance is further underscored by its incorporation into novel drug discovery campaigns. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic profiles. This includes efforts to enhance solubility and reduce toxicity, which are critical factors in the development of viable therapeutics. The versatility of 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone as a building block has also led to its use in combinatorial chemistry approaches, enabling the rapid screening of large libraries of derivatives.

Advances in computational chemistry have further accelerated the exploration of 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone and its derivatives. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular structures. These computational methods have complemented experimental efforts by providing insights into the interactions between the compound and biological targets. Such interdisciplinary approaches are essential for accelerating the discovery of novel bioactive molecules.

The synthesis of 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone itself presents interesting challenges and opportunities. Modern synthetic methodologies have enabled more efficient and scalable production processes. Catalytic techniques have been particularly valuable in achieving high yields and purity levels. Additionally, green chemistry principles have been integrated into synthetic routes to minimize environmental impact. These advancements reflect the broader trend toward sustainable practices in chemical synthesis.

Future directions for research on 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone include exploring its role in drug development pipelines. Initial studies suggest potential applications in treating neurological disorders and inflammatory conditions. Further investigation into its mechanism of action will be crucial for translating these findings into clinical applications. Collaborative efforts between academia and industry are expected to drive these developments forward.

The compound’s versatility also extends to material science applications beyond pharmaceuticals. Its unique structural properties make it a candidate for developing advanced materials with tailored functionalities. For example, derivatives of 4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone have been investigated for their potential use in organic electronics and photovoltaic devices. Such applications highlight the broad utility of this compound across multiple scientific disciplines.

In conclusion,4'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone (CAS No. 898769-26-1) represents a promising compound with diverse applications in chemical biology and beyond. Its structural features and synthetic accessibility make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to grow, this compound is poised to play an increasingly important role in scientific innovation.